Cas no 1935335-44-6 (2-Thiophenecarboxamide, 5-bromo-4-fluoro-)

• Product Name: 2-Thiophenecarboxamide, 5-bromo-4-fluoro-
• CAS No: 1935335-44-6
• MF: C₅H₃BrFNOS
• MW: 224.050822496414
• CID: 6788733
• Update Time: 2025-06-08

2-Thiophenecarboxamide, 5-bromo-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-bromo-4-fluoro-

• Inchi： 1S/C5H3BrFNOS/c6-4-2(7)1-3(10-4)5(8)9/h1H,(H2,8,9)
• InChI Key： TVUCSYXUAXGRTG-UHFFFAOYSA-N
• SMILES： C(C1SC(=C(C=1)F)Br)(=O)N

Experimental Properties

• Density: 1.898±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 252.7±40.0 °C(predicted)
• pka: 15.01±0.50(predicted)

Additional information on 2-Thiophenecarboxamide, 5-bromo-4-fluoro-

Comprehensive Overview of 2-Thiophenecarboxamide, 5-bromo-4-fluoro- (CAS No. 1935335-44-6)

2-Thiophenecarboxamide, 5-bromo-4-fluoro- (CAS No. 1935335-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of both bromo and fluoro substituents on the thiophene ring enhances its reactivity and potential utility in drug discovery and development.

In recent years, the demand for halogenated thiophene derivatives has surged due to their unique physicochemical properties and biological activities. Researchers are particularly interested in 5-bromo-4-fluoro-2-thiophenecarboxamide for its potential as a building block in the synthesis of novel therapeutic agents. Its molecular structure, characterized by the carboxamide functional group, makes it a promising candidate for targeting specific enzymes or receptors in disease pathways.

The compound's CAS No. 1935335-44-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Scientists are exploring its applications in cancer research, neurological disorders, and antimicrobial agents, aligning with current trends in precision medicine and personalized therapeutics.

One of the key advantages of 2-Thiophenecarboxamide, 5-bromo-4-fluoro- is its compatibility with modern synthetic techniques such as cross-coupling reactions and click chemistry. These methods enable the efficient modification of its core structure, facilitating the development of derivatives with enhanced bioactivity and selectivity. The compound's halogen atoms also provide anchor points for further functionalization, making it a valuable tool in medicinal chemistry.

From an industrial perspective, 1935335-44-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly protocols to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the global push toward environmentally friendly manufacturing practices, a topic of high interest among stakeholders in the chemical and pharmaceutical sectors.

In addition to its pharmaceutical potential, 5-bromo-4-fluoro-2-thiophenecarboxamide is being studied for its role in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and conductive polymers, which are critical components in next-generation electronics and renewable energy technologies.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often queried in scientific literature and patent databases. Proper identification of 2-Thiophenecarboxamide, 5-bromo-4-fluoro- is essential for ensuring reproducibility in research and compliance with regulatory standards. Its inclusion in chemical libraries and drug discovery platforms further underscores its importance in modern science.

As the scientific community continues to explore the potential of halogenated heterocycles, 1935335-44-6 remains a compound of significant interest. Its versatility, coupled with the growing demand for innovative therapeutic and material solutions, positions it as a key player in the advancement of chemical biology and applied chemistry.